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Compound of Interest

Compound Name: Azido-PEG10-CH2CO2-NHS

Cat. No.: B11928296 Get Quote

Introduction

Azido-PEG10-CH2CO2-NHS is a heterobifunctional crosslinker containing a 10-unit

polyethylene glycol (PEG) spacer arm, an azide (N₃) group, and an N-hydroxysuccinimide

(NHS) ester. This reagent facilitates a two-step bioconjugation strategy. The NHS ester is an

amine-reactive group that readily forms a stable amide bond with primary amines (-NH₂) found

on proteins (e.g., the side chain of lysine residues) and other biomolecules.[1][2][3] The

terminal azide group is stable and can be used in subsequent bioorthogonal "click chemistry"

reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or the strain-

promoted alkyne-azide cycloaddition (SPAAC), to conjugate with molecules containing alkyne

or strained cyclooctyne groups.[2][4][5] This system is widely used in drug development,

diagnostics, and for creating complex biomolecular structures like PROTACs.[4][5][6]

Principle of the Reaction
The conjugation process involves the nucleophilic attack of a primary amine on the carbonyl

carbon of the NHS ester. This reaction results in the formation of a stable amide linkage and

the release of N-hydroxysuccinimide as a byproduct.[7] The reaction is highly efficient and

selective for primary amines at a neutral to slightly basic pH.[3][8] The appended Azido-PEG10

chain provides a flexible, hydrophilic spacer and a terminal azide group for subsequent, highly

specific ligation reactions.
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Conjugation Workflow

1. Prepare Protein
(Buffer Exchange to Amine-Free Buffer)

2. Prepare PEG-NHS Reagent
(Dissolve in Anhydrous DMSO/DMF)

3. Perform Conjugation Reaction
(Mix and Incubate)

4. Quench Reaction
(Add Tris or Glycine)

5. Purify Conjugate
(SEC, Dialysis, etc.)

Final Product:
Azido-PEGylated Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Azido-PEG10-CH2CO2-NHS
Conjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928296#azido-peg10-ch2co2-nhs-conjugation-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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